Cas no 181378-55-2 (Oxiranecarboxylic acid,3-butyl-, trans- (9CI))
181378-55-2 structure
Product Name:Oxiranecarboxylic acid,3-butyl-, trans- (9CI)
CAS No:181378-55-2
MF:C7H12O3
MW:144.168382644653
CID:113655
PubChem ID:10844504
Update Time:2025-04-18
Oxiranecarboxylic acid,3-butyl-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Oxiranecarboxylic acid,3-butyl-, trans- (9CI)
- (2R,3S)-3-butyloxirane-2-carboxylic acid
- AKOS006377935
- Oxiranecarboxylic acid, 3-butyl-, trans- (9CI)
- 181378-55-2
-
- Inchi: 1S/C7H12O3/c1-2-3-4-5-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m0/s1
- InChI Key: HOZQSRMTDXZVPJ-NTSWFWBYSA-N
- SMILES: O1[C@@H](C(=O)O)[C@@H]1CCCC
Computed Properties
- Exact Mass: 144.07866
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.83
Oxiranecarboxylic acid,3-butyl-, trans- (9CI) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
181378-55-2 (Oxiranecarboxylic acid,3-butyl-, trans- (9CI)) Related Products
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